Cas no 266679-19-0 (Ethanone,1-[3-(2,3-dichlorophenyl)-5-methyl-4-isoxazolyl]-)

Ethanone,1-[3-(2,3-dichlorophenyl)-5-methyl-4-isoxazolyl]- structure
266679-19-0 structure
Product Name:Ethanone,1-[3-(2,3-dichlorophenyl)-5-methyl-4-isoxazolyl]-
CAS No:266679-19-0
MF:C12H9Cl2NO2
MW:270.111361265183
CID:247806
PubChem ID:2745922
Update Time:2025-04-19

Ethanone,1-[3-(2,3-dichlorophenyl)-5-methyl-4-isoxazolyl]- Chemical and Physical Properties

Names and Identifiers

    • Ethanone,1-[3-(2,3-dichlorophenyl)-5-methyl-4-isoxazolyl]-
    • 1-[3-(2,3-dichlorophenyl)-5-methyl-1,2-oxazol-4-yl]ethanone
    • 1-[3-(2,3-dichlorophenyl)-5-methyl-4-isoxazolyl]-1-ethanone
    • HMS566G06
    • 266679-19-0
    • MFCD00662754
    • FT-0704940
    • 1-(3-(2,3-Dichlorophenyl)-5-methylisoxazol-4-yl)ethanone
    • Maybridge1_008762
    • 1-[3-(2,3-dichlorophenyl)-5-methyl-1,2-oxazol-4-yl]ethan-1-one
    • DTXSID80372590
    • Inchi: 1S/C12H9Cl2NO2/c1-6(16)10-7(2)17-15-12(10)8-4-3-5-9(13)11(8)14/h3-5H,1-2H3
    • InChI Key: VWECBLGTBWWGEG-UHFFFAOYSA-N
    • SMILES: ClC1C(=CC=CC=1C1C(C(C)=O)=C(C)ON=1)Cl

Computed Properties

  • Exact Mass: 269.00100
  • Monoisotopic Mass: 269.0010339g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 300
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 43.1Ų

Experimental Properties

  • Density: 1.334
  • Boiling Point: 400.2°Cat760mmHg
  • Flash Point: 195.8°C
  • Refractive Index: 1.564
  • PSA: 43.10000
  • LogP: 4.15940
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